Cas no 939760-85-7 (1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE)

• Product Name: 1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE
• CAS No: 939760-85-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 1000482
• PubChem ID: 16243694
• Update Time: 2025-04-20

1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE
• 1-(2-methylpropylamino)cyclohexane-1-carboxylic acid
• 1-Isobutylamino-cyclohexanecarboxylic acid 1HCl salt
• 1-[(2-Methylpropyl)amino]cyclohexane-1-carboxylic acid
• DTXSID50585579
• 939760-85-7

• Inchi： 1S/C11H21NO2/c1-9(2)8-12-11(10(13)14)6-4-3-5-7-11/h9,12H,3-8H2,1-2H3,(H,13,14)
• InChI Key： BNDSLRAUAXLWFK-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NCC(C)C)=O

Computed Properties

• Exact Mass: 235.13400
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.21240